Cas no 18876-81-8 (2-methyl-1,3-thiazole-4-carboximidamide)

• Product Name: 2-methyl-1,3-thiazole-4-carboximidamide
• CAS No: 18876-81-8
• MF: C₅H₇N₃S
• MW: 141.194178819656
• MDL: MFCD08741462
• CID: 1108284
• PubChem ID: 2799403
• Update Time: 2025-05-25

2-methyl-1,3-thiazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-Thiazolecarboximidamide
• 2-methylthiazole-4-carboximidamide
• 2-Methyl-thiazole-4-carboxamidine
• 2-methyl-1,3-thiazole-4-carboximidamide
• A919069
• CS-0449376
• 18876-81-8
• SCHEMBL4094169
• ALBB-031227
• SB34675
• DB-356283
• EN300-1866150
• AKOS006223458

• MDL： MFCD08741462
• Inchi： 1S/C5H7N3S/c1-3-8-4(2-9-3)5(6)7/h2H,1H3,(H3,6,7)
• InChI Key： SEHSTONTNZCNLJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N)N)N=C1C

Computed Properties

• Exact Mass: 141.03606841g/mol
• Monoisotopic Mass: 141.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91Ų

Additional information on 2-methyl-1,3-thiazole-4-carboximidamide

Introduction to 2-methyl-1,3-thiazole-4-carboximidamide (CAS No. 18876-81-8)

2-methyl-1,3-thiazole-4-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 18876-81-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole class, a scaffold that is widely recognized for its diverse biological activities and structural versatility. The presence of a carboximidamide functional group in its molecular structure imparts unique reactivity and potential applications in medicinal chemistry.

The thiazole ring system, characterized by a sulfur atom bonded to two carbon atoms within a six-membered ring, is a privileged motif in drug discovery. Its aromaticity and ability to engage in hydrogen bonding make it an ideal candidate for designing molecules with specific interactions with biological targets. In particular, 2-methyl-1,3-thiazole-4-carboximidamide has been explored for its potential role in modulating enzyme activity and cellular processes.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of thiazole derivatives. Studies have demonstrated that modifications at the 2- and 4-positions of the thiazole ring can significantly influence the pharmacokinetic properties and binding affinity of the compound. The carboximidamide moiety, located at the 4-position, serves as a critical pharmacophore, enabling interactions with nucleophilic residues in protein targets. This feature has made 2-methyl-1,3-thiazole-4-carboximidamide a promising candidate for further development as an active pharmaceutical ingredient (API).

One of the most compelling aspects of 2-methyl-1,3-thiazole-4-carboximidamide is its reported efficacy in inhibiting certain enzymes associated with inflammatory pathways. In preclinical studies, this compound has shown promising results in reducing cytokine production and modulating immune responses. The carboximidamide group is particularly noteworthy for its ability to act as a hinge binder, interacting with both polar and non-polar regions of target proteins. This dual interaction mechanism enhances the compound's binding affinity and selectivity.

The synthesis of 2-methyl-1,3-thiazole-4-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The thiazole core is typically synthesized via the Hantzsch thiazole synthesis or through cyclization reactions involving appropriate precursors. The introduction of the carboximidamide group is achieved through condensation reactions with amidine derivatives or through nucleophilic substitution at the 4-position of the thiazole ring.

Recent research has also highlighted the role of 2-methyl-1,3-thiazole-4-carboximidamide in developing novel antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. This has led to investigations into its potential as a broad-spectrum antibiotic or as an adjuvant in combination therapies. The ability to modify the substituents on the thiazole ring further expands its utility in creating derivatives with enhanced antimicrobial properties.

The pharmacokinetic profile of 2-methyl-1,3-thiazole-4-carboximidamide has been extensively studied to optimize its bioavailability and therapeutic efficacy. In vitro and in vivo experiments have revealed that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Additionally, its metabolic stability has been assessed to determine its half-life and excretion pathways. These studies are crucial for formulating effective drug candidates that can withstand physiological conditions and deliver therapeutic doses without degradation.

The growing interest in 2-methyl-1,3-thiazole-4-carboximidamide has prompted interdisciplinary collaborations between chemists, biologists, and pharmacologists. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and interactions with biological targets. These structural insights have guided the optimization of analogs with improved pharmacological profiles.

In conclusion, 2-methyl-1,3-thiazole-4-carboximidamide (CAS No. 18876-81-8) represents a significant advancement in medicinal chemistry due to its versatile biological activities and structural features. Its potential applications in modulating inflammatory responses, developing antimicrobial agents, and serving as a scaffold for drug design underscore its importance in ongoing research efforts. As our understanding of its mechanisms of action continues to evolve, this compound holds promise for addressing unmet medical needs across various therapeutic areas.